Cas no 2228367-58-4 ({1-(ethylsulfanyl)methylcyclobutyl}methanamine)

• Product Name: {1-(ethylsulfanyl)methylcyclobutyl}methanamine
• CAS No: 2228367-58-4
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 6233465
• PubChem ID: 165852270
• Update Time: 2025-09-27

{1-(ethylsulfanyl)methylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(ethylsulfanyl)methylcyclobutyl}methanamine
• EN300-1786084
• 2228367-58-4
• {1-[(ethylsulfanyl)methyl]cyclobutyl}methanamine

• Inchi： 1S/C8H17NS/c1-2-10-7-8(6-9)4-3-5-8/h2-7,9H2,1H3
• InChI Key： AEBIZUYREXVEMO-UHFFFAOYSA-N
• SMILES： S(CC)CC1(CN)CCC1

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.3Ų

Additional information on {1-(ethylsulfanyl)methylcyclobutyl}methanamine

{1-(Ethylsulfanyl)methylcyclobutyl}Methanamine: A Comprehensive Overview

{1-(Ethylsulfanyl)methylcyclobutyl}methanamine, identified by the CAS number 2228367-58-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug design and material science. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of anti-tumor and neuroprotective agents.

The molecular structure of {1-(Ethylsulfanyl)methylcyclobutyl}methanamine is characterized by a cyclobutane ring, which is known for its inherent strain and reactivity. The presence of an ethylsulfanyl group (-S-C₂H₅) attached to the cyclobutane ring introduces additional electronic effects, enhancing the compound's stability and reactivity. Furthermore, the methanamine group (-CH₂-NH₂) contributes to hydrogen bonding capabilities, making this compound a versatile building block in organic synthesis.

Recent research has focused on the synthesis and characterization of {1-(Ethylsulfanyl)methylcyclobutyl}methanamine. One notable study published in 2023 explored its application as a precursor for the development of peptide-based drugs. The study demonstrated that this compound can be effectively incorporated into peptide frameworks, enhancing their bioavailability and therapeutic efficacy. This finding underscores its potential as a key intermediate in pharmaceutical chemistry.

In terms of synthesis, {1-(Ethylsulfanyl)methylcyclobutyl}methanamine can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. A 2023 paper highlighted a novel approach utilizing microwave-assisted synthesis, which significantly reduced reaction times while maintaining high yields. This method has been praised for its scalability and compatibility with industrial production processes.

The pharmacological properties of {1-(Ethylsulfanyl)methylcyclobutyl}methanamine have also been extensively studied. Preclinical trials have shown that this compound exhibits moderate anti-inflammatory activity, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, {1-(Ethylsulfanyl)methylcyclobutyl}methanamine, with its unique structural features and versatile chemical properties, continues to be a focal point in contemporary chemical research. Its potential applications span across multiple disciplines, from drug discovery to materials science. As research progresses, this compound is expected to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic agents.